Cas no 845527-09-5 (L-Phenylalanine, L-prolyl-L-isoleucyl-L-histidyl-L-tyrosyl-L-isoleucyl-)

• Product name: L-Phenylalanine, L-prolyl-L-isoleucyl-L-histidyl-L-tyrosyl-L-isoleucyl-
• CAS No: 845527-09-5
• MF: C₄₁H₅₆N₈O₈
• MW: 788.932149887085
• CID: 666933
• PubChem ID: 71414584

L-Phenylalanine, L-prolyl-L-isoleucyl-L-histidyl-L-tyrosyl-L-isoleucyl- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, L-prolyl-L-isoleucyl-L-histidyl-L-tyrosyl-L-isoleucyl-
• (2S)-2-[[(2S,3S)-2-[[(2S)-3-(4-hydroxyphenyl)-2-[[(2S)-3-(1H-imidazol-5-yl)-2-[[(2S,3S)-3-methyl-2-[[(2S)-pyrrolidine-2-carbonyl]amino]pentanoyl]amino]propanoyl]amino]propanoyl]amino]-3-methylpentanoy
• L-Prolyl-L-isoleucyl-L-histidyl-L-tyrosyl-L-isoleucyl-L-phenylalanine
• DTXSID90834038
• 845527-09-5

• Inchi： InChI=1S/C41H56N8O8/c1-5-24(3)34(48-36(51)30-13-10-18-43-30)39(54)46-32(21-28-22-42-23-44-28)37(52)45-31(19-27-14-16-29(50)17-15-27)38(53)49-35(25(4)6-2)40(55)47-33(41(56)57)20-26-11-8-7-9-12-26/h7-9,11-12,14-17,22-25,30-35,43,50H,5-6,10,13,18-21H2,1-4H3,(H,42,44)(H,45,52)(H,46,54)(H,47,55)(H,48,51)(H,49,53)(H,56,57)/t24-,25-,30-,31-,32-,33-,34-,35-/m0/s1
• InChI Key： YRSLFPCGUGHITQ-OYYLWLJXSA-N
• SMILES： CCC(C)C(C(=O)NC(CC1=CN=CN1)C(=O)NC(CC2=CC=C(C=C2)O)C(=O)NC(C(C)CC)C(=O)NC(CC3=CC=CC=C3)C(=O)O)NC(=O)C4CCCN4

Computed Properties

• Exact Mass: 788.42211077g/mol
• Monoisotopic Mass: 788.42211077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 57
• Rotatable Bond Count: 21
• Complexity: 1340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 244Ų
• XLogP3: 1.6